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Compound Name: MEN11467

Cat. No.: B1663828

For Researchers, Scientists, and Drug Development Professionals

Introduction

MEN11467 is a potent and highly selective, non-peptide antagonist of the tachykinin neurokinin
1 (NK1) receptor.[1][2] The NK1 receptor, a G protein-coupled receptor, is the primary receptor
for the neuropeptide Substance P. The interaction between Substance P and the NK1 receptor
is implicated in various physiological processes, including pain transmission, inflammation, and
cell proliferation.[1][3][4] By blocking this interaction, MEN11467 serves as a valuable tool for
investigating the roles of the Substance P-NK1 receptor signaling pathway in both normal
physiology and pathological conditions, including cancer. These application notes provide a
detailed protocol for the preparation of MEN11467 stock solutions for use in cell culture
experiments.

Chemical Properties of MEN11467

A summary of the key chemical properties of MEN11467 is provided in the table below.
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Experimental Protocols
Preparation of MEN11467 Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of MEN11467 in Dimethyl

Sulfoxide (DMSO). DMSO is a common solvent for water-insoluble compounds in cell culture

applications.[5][6][7][8]

Materials:

Vortex mixer

Procedure:

MEN11467 powder

Calibrated analytical balance

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene or glass vials

Sterile, disposable serological pipettes and pipette tips

0.22 pm sterile syringe filter (optional, for sterilization)
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Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, gloves, and safety glasses when handling MEN11467 and DMSO.

Weighing MEN11467:

o Tare a sterile, conical-bottom vial on a calibrated analytical balance.

o Carefully weigh out 6.01 mg of MEN11467 powder into the vial. This will be sufficient to
prepare 1 mL of a 10 mM stock solution.

Dissolving in DMSO:

o Using a sterile pipette, add 1 mL of anhydrous, cell culture grade DMSO to the vial
containing the MEN11467 powder.

o Tightly cap the vial.

Mixing:

o Vortex the solution vigorously for 1-2 minutes until the MEN11467 is completely dissolved.
Visually inspect the solution to ensure no solid particles remain.

Sterilization (Optional):

o If sterility is a concern, the stock solution can be filter-sterilized using a 0.22 um syringe
filter compatible with DMSO.

Aliquoting and Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-50 uL) in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C or -80°C for long-term storage.
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Summary of Stock Solution Preparation:

Parameter Value

Compound MEN11467

Solvent Dimethyl Sulfoxide (DMSO)
Stock Concentration 10 mM

Amount of MEN11467 for 1 mL 6.01 mg

Storage Temperature -20°C or -80°C

Experimental Workflow

The following diagram illustrates the workflow for preparing MEN11467 stock solutions.
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Workflow for MEN11467 Stock Solution Preparation and Use.

Mechanism of Action and Signaling Pathway

MEN11467 acts as an antagonist to the tachykinin NK1 receptor. The natural ligand for this
receptor is Substance P. The binding of Substance P to the NK1 receptor activates a G-protein
signaling cascade, primarily through Gag/11. This leads to the activation of Phospholipase C
(PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium
(Ca2+), while DAG activates Protein Kinase C (PKC). The activation of PKC can subsequently
lead to the activation of the Mitogen-Activated Protein Kinase (MAPK) cascade, specifically the
ERK pathway, which is involved in cell proliferation and survival.[1][9][10] As an antagonist,
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MEN11467 blocks the binding of Substance P to the NK1 receptor, thereby inhibiting these

downstream signaling events.

The diagram below illustrates the signaling pathway of the NK1 receptor and the inhibitory
action of MEN11467.
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MEN11467 inhibits the Substance P/NK1 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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